Cas no 76-78-8 (Quassin)

Quassin is a bitter-tasting triterpenoid compound primarily extracted from the Quassia amara tree. It exhibits notable bioactivity, including insecticidal, antimalarial, and anticancer properties. Its high purity and stability make it valuable for research in pharmacology and natural product chemistry. Quassin is also studied for its potential as a natural pesticide and therapeutic agent.
Quassin structure
Quassin structure
Product Name:Quassin
CAS No:76-78-8
MF:C22H28O6
MW:388.454127311707
MDL:MFCD00273126
CID:570172
PubChem ID:4998
Update Time:2025-06-17

Quassin Chemical and Physical Properties

Names and Identifiers

    • Picrasa-2,12-diene-1,11,16-trione,2,12-dimethoxy-
    • Quassin
    • Quassin (Mixture of Quassin, Isoquassin and Neoquassin)
    • QUASSIN(SH)
    • Quercetin 5,7-Digluc
    • 11,16-trione,2,12-dimethoxy-picrasa-12-diene-1
    • 2,12-Dimethoxypicrasa-2,12-diene-1,11,16-trione
    • Einecs 200-985-9
    • Neoquassin and Isoquassin
    • Picrasa-2,12-diene-1,11,16-trione,2,12-dimethoxy
    • Quassin,mixture of isomers w
    • Nigakilaktone D
    • Picrasa-2,12-diene-1,11,16-trione, 2,12-dimethoxy-
    • FT-0603283
    • 2,10-dimethoxy-3,3a1,8,11a-tetramethyl-3a,4,6a,7,7a,8-hexahydrodibenzo[de,g]chromene-1,5,11(3a1H,11aH,11bH)-trione
    • 4,15-dimethoxy-2,6,14,17-tetramethyl-10-oxatetracyclo[7.7.1.02,7.013,17]heptadeca-4,14-diene-3,11,16-trione
    • Nigakilactone D
    • MLS002607964
    • DTXSID30861626
    • SMR001526722
    • 2,12-Dimethoxypicrasa-2,12-diene-1,11,16-trione #
    • NSC-36342
    • NSC36342
    • IOSXSVZRTUWBHC-UHFFFAOYSA-N
    • [ "" ]
    • AKOS032948714
    • CHEBI:8692
    • (3AS,6aR,7aS,8S,11aS,11bS,11cS)-1,3a,4,5,6a,7,7a,8,11,11a,11b,11c-dodecahydro-2,10-dimethoxy-3,8,11a,11c-tetramethyldibenzo(de,g)chromene-1,5,11-trione
    • Q2079986
    • HY-N1581
    • QP1YAK6QGK
    • MS-26447
    • SR-05000002312-3
    • Quassin (>95%)
    • SR-05000002312-2
    • QUASSIN [INCI]
    • CHEMBL517016
    • SR-05000002312
    • DTXCID701016657
    • NSC 36342
    • dimethoxy(tetramethyl)[?]trione
    • LMPR0106110002
    • Quassin (~90%)
    • CCG-208319
    • 76-78-8
    • QUASSIN [MI]
    • SCHEMBL140454
    • C08778
    • DTXSID30878613
    • (1S,2S,6S,7S,9R,13R,17S)-4,15-dimethoxy-2,6,14,17-tetramethyl-10-oxatetracyclo[7.7.1.02,7.013,17]heptadeca-4,14-diene-3,11,16-trione
    • NS00009926
    • E88800
    • IOSXSVZRTUWBHC-LBTVDEKVSA-N
    • Quassine
    • CS-0017129
    • UNII-QP1YAK6QGK
    • QUASSINPOWDER
    • (3aS,6aR,7aS,8S,11aS,11bS,11cS)-1,3a,4,5,6a,7,7a,8,11,11a,11b,11c-dodecahydro-2,10-dimethoxy-3,8,11a
    • MDL： MFCD00273126
    • Inchi： 1S/C22H28O6/c1-10-7-14(26-5)20(25)22(4)12(10)8-15-21(3)13(9-16(23)28-15)11(2)18(27-6)17(24)19(21)22/h7,10,12-13,15,19H,8-9H2,1-6H3
    • InChI Key： IOSXSVZRTUWBHC-UHFFFAOYSA-N
    • SMILES： O1C(CC2C(C)=C(C(C3C4(C(C(=CC(C)C4CC1C32C)OC)=O)C)=O)OC)=O

Computed Properties

  • Exact Mass: 388.18900
  • Monoisotopic Mass: 388.18858861g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 2
  • Complexity: 838
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 7
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 78.9Ų

Experimental Properties

  • Color/Form: Powder
  • Density: 1.2±0.1 g/cm3
  • Melting Point: 222°
  • Boiling Point: 586.3°C at 760 mmHg
  • Flash Point: 255.4±30.2 °C
  • Solubility: Soluble in chloroform (a little) \ methanol (a little)
  • PSA: 78.90000
  • LogP: 2.81900
  • Specific Rotation: D20 +34.5° (c = 5.09 in CHCl3)
  • Vapor Pressure: 0.0±1.6 mmHg at 25°C

Quassin Security Information

Quassin Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
PHL80324-10MG
Quassin
 76-78-8
10mg
 ¥6657.08 2023-10-14
SHANG HAI TAO SHU Biotechnology Co., Ltd.
TN2120-1 mg
Quassin
 76-78-8
1mg
 ￥2217.00 2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.
TN2120-5 mg
Quassin
 76-78-8
5mg
 ￥5547.00 2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.
TN2120-10 mg
Quassin
 76-78-8
10mg
 ￥8787.00 2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.
TN2120-25 mg
Quassin
 76-78-8
25mg
 ￥15816.00 2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.
TN2120-50 mg
Quassin
 76-78-8
50mg
 ￥23724.00 2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.
TN2120-100 mg
Quassin
 76-78-8
100MG
 ￥35586.00 2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.
TN2120-200 mg
Quassin
 76-78-8
200mg
 ￥53379.00 2022-04-26
TRC
Q509400-2.5mg
Quassin (Mixture of Quassin, Isoquassin and Neoquassin)
 76-78-8
2.5mg
 $ 201.00 2023-09-06
TRC
Q509400-25mg
Quassin (Mixture of Quassin, Isoquassin and Neoquassin)
 76-78-8
25mg
 $ 1596.00 2023-09-06

Quassin Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:76-78-8)Quassin
Order Number:A1205033
Stock Status:in Stock
Quantity:10mg/25mg
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:57
Price ($):517.0/690.0
Email:sales@amadischem.com

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76-78-8 (Quassin) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:76-78-8)Quassin
A1205033
Purity:99%/99%
Quantity:10mg/25mg
Price ($):517.0/690.0
Email